Cas no 2305556-83-4 (N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide)

• Product Name: N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide
• CAS No: 2305556-83-4
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• CID: 6080607
• PubChem ID: 137928582
• Update Time: 2025-10-29

N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide
• EN300-26596420
• 2305556-83-4
• N-[4-(2-Phenylpropan-2-yl)-1,3-thiazol-2-yl]prop-2-enamide
• Z3488665811

• Inchi： 1S/C15H16N2OS/c1-4-13(18)17-14-16-12(10-19-14)15(2,3)11-8-6-5-7-9-11/h4-10H,1H2,2-3H3,(H,16,17,18)
• InChI Key： PLMNCURQSSGOJF-UHFFFAOYSA-N
• SMILES： S1C(NC(C=C)=O)=NC(=C1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 272.09833431g/mol
• Monoisotopic Mass: 272.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.2Ų

Additional information on N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide

Comprehensive Overview of N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide (CAS No. 2305556-83-4)

N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide, identified by its CAS number 2305556-83-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a propenamide moiety and a phenylpropan-2-yl group in its structure enhances its potential applications in drug discovery and development.

In recent years, the demand for novel thiazole derivatives has surged due to their promising therapeutic properties. Researchers are particularly interested in N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide for its potential role in modulating specific biological pathways. Its unique structural features make it a candidate for targeting enzymes and receptors involved in inflammation, metabolic disorders, and other health conditions. The compound's CAS no 2305556-83-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

The synthesis of N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for research and development. The thiazole ring in its structure is a key pharmacophore, contributing to its interaction with biological targets.

One of the most discussed topics in the scientific community is the potential of thiazole-based compounds in addressing unmet medical needs. N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide is no exception, with studies exploring its efficacy in preclinical models. Its propenamide side chain is believed to enhance its bioavailability and binding affinity, making it a promising scaffold for further optimization. Researchers are also investigating its stability and pharmacokinetic properties to assess its suitability for clinical development.

The versatility of N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide extends beyond therapeutic applications. It is also being studied for its potential use in material science and catalysis. The compound's ability to form stable complexes with metals and other organic molecules opens doors for innovative applications in green chemistry and sustainable technologies. Its CAS no 2305556-83-4 is often referenced in patents and research papers, highlighting its cross-disciplinary significance.

As the scientific community continues to explore the capabilities of thiazole derivatives, N-4-(2-phenylpropan-2-yl)-1,3-thiazol-2-ylprop-2-enamide stands out as a compound with immense potential. Its unique combination of structural features and biological activity makes it a valuable subject for ongoing and future research. Whether in drug discovery, material science, or catalysis, this compound is poised to make a lasting impact. For researchers and industry professionals, understanding its properties and applications is essential for harnessing its full potential.